Cas no 125512-29-0 (Ethyl 3-(benzyloxy)-2,2-difluoropropanoate)

• Product Name: Ethyl 3-(benzyloxy)-2,2-difluoropropanoate
• CAS No: 125512-29-0
• MF: C₁₂H₁₄F₂O₃
• MW: 244.234570980072
• MDL: MFCD31420708
• CID: 5231813
• PubChem ID: 14997778
• Update Time: 2025-06-07

Ethyl 3-(benzyloxy)-2,2-difluoropropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(benzyloxy)-2,2-difluoropropanoate
• Ethyl3-(benzyloxy)-2,2-difluoropropanoate
• Propanoic acid, 2,2-difluoro-3-(phenylmethoxy)-, ethyl ester

• MDL： MFCD31420708
• Inchi： 1S/C12H14F2O3/c1-2-17-11(15)12(13,14)9-16-8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
• InChI Key： QVIYINAPYRBYPB-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(COCC1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 238
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on Ethyl 3-(benzyloxy)-2,2-difluoropropanoate

Research Brief on Ethyl 3-(benzyloxy)-2,2-difluoropropanoate (CAS: 125512-29-0) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-(benzyloxy)-2,2-difluoropropanoate (CAS: 125512-29-0) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential applications. This fluorinated ester derivative, characterized by its benzyl-protected hydroxyl group and difluoromethylene moiety, has been increasingly studied for its role as a versatile building block in medicinal chemistry and as a precursor for bioactive molecules. Recent studies highlight its utility in the synthesis of fluorinated analogs of biologically active compounds, where the introduction of fluorine atoms can dramatically alter pharmacokinetic properties.

In the context of drug discovery, 125512-29-0 has gained attention for its application in the synthesis of protease inhibitors and enzyme modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a key intermediate in developing novel NS3/4A protease inhibitors for hepatitis C treatment. The difluoromethylene group was found to significantly enhance metabolic stability while maintaining target binding affinity, showcasing the compound's value in rational drug design.

Recent synthetic methodology developments have expanded the utility of Ethyl 3-(benzyloxy)-2,2-difluoropropanoate in asymmetric synthesis. A breakthrough reported in Angewandte Chemie (2024) described an efficient enantioselective route to β-difluorinated amino acid derivatives using this compound as starting material. The protocol achieved excellent enantioselectivity (up to 99% ee) through palladium-catalyzed asymmetric allylic alkylation, opening new possibilities for creating chiral fluorinated building blocks.

The compound's mechanism in biological systems has been further elucidated through recent structural biology studies. Cryo-EM analysis published in Nature Chemical Biology (2023) revealed that derivatives of 125512-29-0 can induce conformational changes in target proteins through fluorine-mediated interactions, providing molecular-level insights into its bioactivity. This understanding has spurred interest in developing new fluorinated therapeutics with improved target specificity.

From a pharmaceutical development perspective, recent ADMET studies of 125512-29-0 derivatives have shown promising results. Research in Drug Metabolism and Disposition (2024) reported that compounds derived from this scaffold exhibit favorable pharmacokinetic profiles, including enhanced membrane permeability and reduced cytochrome P450 inhibition compared to their non-fluorinated counterparts. These findings support the growing trend of incorporating difluoromethylene groups in drug design to optimize bioavailability.

Looking forward, Ethyl 3-(benzyloxy)-2,2-difluoropropanoate continues to attract research attention for its potential in addressing current challenges in drug development. Ongoing studies are exploring its application in PET tracer development, where the fluorine atoms offer direct radiolabeling opportunities, and in the design of covalent inhibitors targeting challenging therapeutic targets. The compound's versatility ensures its continued relevance in advancing chemical biology and pharmaceutical sciences.